N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxy-3-fluorobenzenesulfonamide

• IUPAC Name: N-(1-benzyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-ethoxy-3-fluorobenzenesulfonamide
• InChI: InChI=1S/C24H23FN2O4S/c1-2-31-23-12-10-20(15-21(23)25)32(29,30)26-19-9-11-22-18(14-19)8-13-24(28)27(22)16-17-6-4-3-5-7-17/h3-7,9-12,14-15,26H,2,8,13,16H2,1H3
• InChI Key: RIQNLVXHZPHDEY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)CC3)CC4=CC=CC=C4)F
• Molecular Formula: C24H23FN2O4S
• Molecular Weight: 454.5 g/mol

Description

N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxy-3-fluorobenzenesulfonamide is a useful research compound. Its molecular formula is C24H23FN2O4S and its molecular weight is 454.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Applications

Synthesis and Characterization of Derivatives

Research has focused on the synthesis and characterization of various sulfonamide derivatives, including tetrahydroquinoline-embedded compounds, for their potential pharmacological applications. These efforts aim to explore their structure-activity relationships and pharmacological potential in treating conditions such as hypertension and diabetes, as well as their role as diuretic agents (Mujeeb Ur Rahman et al., 2014); (Hemi Borgohain et al., 2017).

Antitumor and Antimicrobial Agents

Novel tetrahydroquinoline derivatives bearing the sulfonamide moiety have been synthesized and evaluated as antitumor agents. These compounds show promising in vitro antitumor activity, highlighting their potential in cancer treatment. Additionally, their antimicrobial properties have been explored, suggesting a broad application in fighting infections (S. Alqasoumi et al., 2010); (S. Vanparia et al., 2010).

Chemical Synthesis and Material Science Applications

Cyanation and Amination Processes

The development of cyanation and amination processes utilizing sulfonamide derivatives has been a significant area of research. These methods are crucial for introducing nitrogen-containing groups into aromatic compounds, facilitating the synthesis of various organic molecules with potential applications in pharmaceuticals and materials science (Manthena Chaitanya et al., 2013).

Fluorophore Development

The synthesis and spectroscopic study of analogues related to Zinquin, a specific fluorophore for Zn(II), have been explored. These compounds show potential in bioimaging applications, especially in the detection of zinc ions in biological systems, which is critical for understanding various biochemical processes (M. Kimber et al., 2003).